Cas no 1261887-64-2 (3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl)

3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative characterized by its unique halogenated structure, combining chloro, difluoro, and trifluoromethyl substituents. This compound is valued in synthetic chemistry for its role as a versatile intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of multiple electron-withdrawing groups enhances its reactivity in cross-coupling reactions and other transformations, making it useful for constructing complex aromatic systems. Its stability under various reaction conditions and precise substitution pattern contribute to its utility in fine chemical synthesis. The compound's well-defined structure ensures consistency in research and industrial applications requiring high-purity intermediates.

3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl structure

1261887-64-2 structure

Product Name:3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl

CAS No:1261887-64-2

MF:C₁₃H₆ClF₅

MW:292.631760120392

CID:4992352

Update Time:2025-11-02

3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl
- Inchi： 1S/C13H6ClF5/c14-11-10(15)5-4-9(12(11)16)7-2-1-3-8(6-7)13(17,18)19/h1-6H
- InChI Key： WFLMMJQPHFBVHV-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1F)C1C=CC=C(C(F)(F)F)C=1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 306
XLogP3: 5.3
Topological Polar Surface Area: 0

3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011009515-250mg	3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl	1261887-64-2	97%	250mg	489.60 USD	2021-07-05
Alichem	A011009515-500mg	3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl	1261887-64-2	97%	500mg	823.15 USD	2021-07-05
Alichem	A011009515-1g	3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl	1261887-64-2	97%	1g	1,490.00 USD	2021-07-05

3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl Related Literature

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Additional information on 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl

Research Brief on 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261887-64-2) in Chemical and Biomedical Applications

The compound 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261887-64-2) has recently garnered significant attention in the chemical and biomedical research communities due to its unique structural properties and potential applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging applications.

Recent studies have highlighted the role of 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl as a key intermediate in the synthesis of advanced pharmaceutical agents. Its trifluoromethyl and halogen-substituted biphenyl structure makes it a versatile building block for designing molecules with enhanced bioactivity and metabolic stability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing novel kinase inhibitors with improved selectivity profiles.

In terms of synthetic methodologies, advancements have been made in optimizing the production of 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl. A recent patent (US20230183245) describes a scalable, high-yield process involving palladium-catalyzed cross-coupling reactions, which minimizes byproducts and enhances purity. This development is particularly relevant for industrial-scale applications, where efficiency and cost-effectiveness are critical.

Biomedical research has also explored the compound's potential in targeting specific disease pathways. Preliminary in vitro studies indicate that derivatives of 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl exhibit promising activity against resistant bacterial strains, as reported in a 2024 ACS Infectious Diseases article. These findings underscore its potential as a scaffold for next-generation antibiotics.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with particular focus on its metabolic stability and potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261887-64-2) represents a promising candidate for diverse applications in drug development and material science. Continued research into its synthesis, derivatives, and biological activity will likely yield further breakthroughs, solidifying its role in the chemical and biomedical landscape.